molecular formula C20H25ClN2O3S B2566641 1-(3-Chloro-2-methylphenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine CAS No. 1808608-26-5

1-(3-Chloro-2-methylphenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine

Cat. No. B2566641
CAS RN: 1808608-26-5
M. Wt: 408.94
InChI Key: LJABFPSYELZVKP-UHFFFAOYSA-N
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Description

1-(3-Chloro-2-methylphenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a piperazine derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-(3-Chloro-2-methylphenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine is not fully understood. However, studies have suggested that the compound may act by inhibiting specific enzymes and signaling pathways that are involved in the development and progression of various diseases. Further research is needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects
1-(3-Chloro-2-methylphenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine has been shown to have various biochemical and physiological effects. Studies have suggested that the compound may have anti-inflammatory, anti-cancer, and anti-angiogenic properties. Additionally, the compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis in vitro.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3-Chloro-2-methylphenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine in lab experiments is its high potency and specificity. The compound has been shown to have a high affinity for specific targets, making it an ideal tool for studying various biological processes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research related to 1-(3-Chloro-2-methylphenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine. One direction is to further explore its therapeutic potential in the treatment of various diseases. Another direction is to investigate its mechanism of action and identify new targets for the compound. Additionally, future research could focus on developing new methods for synthesizing the compound and improving its pharmacokinetic properties.
Conclusion
In conclusion, 1-(3-Chloro-2-methylphenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound has been synthesized using various methods and has been studied for its therapeutic potential in the treatment of various diseases. While the exact mechanism of action of the compound is not fully understood, studies have suggested that it may have anti-inflammatory, anti-cancer, and anti-angiogenic properties. Further research is needed to elucidate the exact mechanism of action of this compound and explore its potential in various scientific applications.

Synthesis Methods

The synthesis of 1-(3-Chloro-2-methylphenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine has been achieved using different methods. One of the most common methods is the reaction of 1-(3-Chloro-2-methylphenyl)piperazine with 2-methoxy-4,5-dimethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction results in the formation of the desired compound, which can be purified using various techniques such as column chromatography.

Scientific Research Applications

1-(3-Chloro-2-methylphenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine has been used in various scientific research applications. One of the primary applications is in the field of medicinal chemistry, where it has been studied as a potential drug candidate for the treatment of various diseases such as cancer and inflammation. The compound has shown promising results in preclinical studies, and further research is ongoing to explore its therapeutic potential.

properties

IUPAC Name

1-(3-chloro-2-methylphenyl)-4-(2-methoxy-4,5-dimethylphenyl)sulfonylpiperazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H25ClN2O3S/c1-14-12-19(26-4)20(13-15(14)2)27(24,25)23-10-8-22(9-11-23)18-7-5-6-17(21)16(18)3/h5-7,12-13H,8-11H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LJABFPSYELZVKP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1C)S(=O)(=O)N2CCN(CC2)C3=C(C(=CC=C3)Cl)C)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H25ClN2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

408.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3-Chloro-2-methylphenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine

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